Cas no 1805093-03-1 (Ethyl 2-amino-3-bromoisonicotinate)

• Product Name: Ethyl 2-amino-3-bromoisonicotinate
• CAS No: 1805093-03-1
• MF: C₈H₉BrN₂O₂
• MW: 245.073261022568
• CID: 4898878
• Update Time: 2023-08-20

Ethyl 2-amino-3-bromoisonicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-3-bromoisonicotinate

• Inchi： 1S/C8H9BrN2O2/c1-2-13-8(12)5-3-4-11-7(10)6(5)9/h3-4H,2H2,1H3,(H2,10,11)
• InChI Key： YJLKYZIWSQOFBN-UHFFFAOYSA-N
• SMILES： BrC1C(N)=NC=CC=1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• XLogP3: 1.4
• Topological Polar Surface Area: 65.2